Cas no 1367083-29-1 (4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one
• CAS No: 1367083-29-1
• MF: C₉H₇Cl₂FN₂O
• MW: 249.069083452225
• CID: 5821519
• PubChem ID: 129979660
• Update Time: 2025-05-25

4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one
• 1367083-29-1
• EN300-1985922

• Inchi： 1S/C9H7Cl2FN2O/c10-8-5(2-6(12)9(11)14-8)4-1-7(15)13-3-4/h2,4H,1,3H2,(H,13,15)
• InChI Key： WCUDOIYSBHSBOS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1CC(NC1)=O

Computed Properties

• Exact Mass: 247.9919464g/mol
• Monoisotopic Mass: 247.9919464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Additional information on 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one

4-(2,6-Dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one, identified by the CAS number 1367083-29-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive study in recent scientific investigations.

The molecular structure of 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one consists of a pyrrolidinone ring fused with a pyridine derivative. The pyridine ring is substituted with chlorine atoms at positions 2 and 6, as well as a fluorine atom at position 5. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The integration of these substituents with the pyrrolidinone core creates a versatile platform for exploring diverse chemical interactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its role as a precursor for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. The presence of halogen atoms in the pyridine ring enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitutions and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures required for drug candidates.

In addition to its medicinal applications, 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one has shown promise in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The fluorine and chlorine substituents contribute to the molecule's stability and conductivity, which are essential for high-performance electronic devices.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of the pyridine derivative through chlorination and fluorination reactions, followed by its coupling with the pyrrolidinone moiety under optimized conditions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to enhance reaction efficiency and yield.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one. Studies indicate that while the compound exhibits moderate persistence in certain environmental conditions, its degradation pathways involve microbial activity and hydrolytic processes. These findings are critical for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 4-(2,6-dichloro-5-fluoropyridin-3-yl)pyrrolidin-2-one stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional properties continue to drive innovative research efforts aimed at unlocking its full potential in medicine, materials science, and beyond.